Cas no 2229219-38-7 (3-(3-ethylthiophen-2-yl)oxolane-2,5-dione)

• Product Name: 3-(3-ethylthiophen-2-yl)oxolane-2,5-dione
• CAS No: 2229219-38-7
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 5937673
• PubChem ID: 165967721
• Update Time: 2025-06-08

3-(3-ethylthiophen-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylthiophen-2-yl)oxolane-2,5-dione
• EN300-1731654
• 2229219-38-7

• Inchi： 1S/C10H10O3S/c1-2-6-3-4-14-9(6)7-5-8(11)13-10(7)12/h3-4,7H,2,5H2,1H3
• InChI Key： VNJHIIFBPQLUQD-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 210.03506535g/mol
• Monoisotopic Mass: 210.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(3-ethylthiophen-2-yl)oxolane-2,5-dione

Comprehensive Overview of 3-(3-ethylthiophen-2-yl)oxolane-2,5-dione (CAS No. 2229219-38-7): Properties, Applications, and Industry Relevance

The compound 3-(3-ethylthiophen-2-yl)oxolane-2,5-dione, identified by its CAS No. 2229219-38-7, is a specialized organic molecule garnering attention in pharmaceutical and material science research. Its unique structure, combining a thiophene ring with a oxolane-2,5-dione moiety, offers versatile reactivity, making it valuable for synthesizing high-performance polymers, bioactive intermediates, and advanced coatings. Researchers and industries are increasingly exploring its potential due to its thermal stability and compatibility with green chemistry principles.

In recent years, the demand for sustainable and efficient chemical building blocks has surged, aligning with global trends like green synthesis and circular economy. 3-(3-ethylthiophen-2-yl)oxolane-2,5-dione fits this narrative, as its derivatives show promise in biodegradable materials and energy storage applications. Searches for terms like "thiophene-based polymers" and "oxolane derivatives in drug discovery" reflect growing interest, underscoring the compound's relevance in cutting-edge R&D.

The synthesis of CAS No. 2229219-38-7 typically involves catalytic cross-coupling reactions, emphasizing atom economy—a hotspot in modern organic chemistry. Analytical techniques such as NMR spectroscopy and HPLC-MS confirm its high purity, critical for applications in electronics, where impurities can compromise performance. Discussions on platforms like ResearchGate often highlight its role in organic semiconductors, linking it to innovations in flexible displays and solar cells.

From a commercial perspective, suppliers of 3-(3-ethylthiophen-2-yl)oxolane-2,5-dione emphasize scalability and regulatory compliance. FAQs in procurement forums frequently address "batch-to-batch consistency" and "custom synthesis options," indicating its niche yet expanding market. As industries prioritize alternatives to petrochemical-derived intermediates, this compound’s eco-friendly profile positions it as a contender for future-oriented solutions.

In summary, 2229219-38-7 exemplifies the intersection of innovation and sustainability. Its adaptability across sectors—from pharmaceutical intermediates to smart materials—makes it a subject of ongoing exploration, resonating with both academic and industrial stakeholders seeking next-generation chemical tools.